N-[(2H-1,3-BENZODIOXOL-5-YL)METHYL]-2-(4-CYCLOHEXYLPHENOXY)ACETAMIDE

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-2-(4-cyclohexylphenoxy)acetamide
• InChI: InChI=1S/C22H25NO4/c24-22(23-13-16-6-11-20-21(12-16)27-15-26-20)14-25-19-9-7-18(8-10-19)17-4-2-1-3-5-17/h6-12,17H,1-5,13-15H2,(H,23,24)
• InChI Key: YXJMUSASJACIBO-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C2=CC=C(C=C2)OCC(=O)NCC3=CC4=C(C=C3)OCO4
• Molecular Formula: C22H25NO4
• Molecular Weight: 367.4 g/mol

Description

N-[(2H-1,3-Benzodioxol-5-yl)methyl]-2-(4-cyclohexylphenoxy)acetamide is a complex organic compound that features a benzodioxole ring and a cyclohexylphenoxy group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-(4-cyclohexylphenoxy)acetamide typically involves multiple steps:

Formation of the Benzodioxole Intermediate: The benzodioxole ring can be synthesized through the alkylation of 2-(1,3-benzodioxol-5-yl)acetonitrile with bis(2-chloroethyl) ether, followed by reduction with lithium tetrahydroaluminate.

Preparation of the Cyclohexylphenoxy Intermediate: The cyclohexylphenoxy group can be introduced through a nucleophilic substitution reaction involving 4-cyclohexylphenol and an appropriate leaving group.

Coupling Reaction: The final step involves coupling the benzodioxole intermediate with the cyclohexylphenoxy intermediate under suitable conditions to form the target compound.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of continuous flow reactors and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-(4-cyclohexylphenoxy)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the benzodioxole ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols under basic conditions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-(4-cyclohexylphenoxy)acetamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Medicine: Investigated for its potential therapeutic effects, including anti-inflammatory and anticancer properties.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-(4-cyclohexylphenoxy)acetamide involves its interaction with specific molecular targets. These may include enzymes, receptors, or other proteins. The compound may exert its effects by binding to these targets and modulating their activity, leading to downstream effects on cellular pathways.

Comparison with Similar Compounds

Similar Compounds

N-Methyl-1-(1,3-benzodioxol-5-yl)-2-butanamine: Shares the benzodioxole ring but differs in the side chain structure.

1-Benzo[1,3]dioxol-5-yl-indoles: Contains the benzodioxole ring and is studied for its anticancer properties.

Uniqueness

N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-(4-cyclohexylphenoxy)acetamide is unique due to the combination of the benzodioxole ring and the cyclohexylphenoxy group, which may confer distinct chemical and biological properties compared to similar compounds.